Cas no 128869-45-4 (2,4,6-TRIMETHYL-BETA-NITROSTYRENE)
128869-45-4 structure
Product Name:2,4,6-TRIMETHYL-BETA-NITROSTYRENE
CAS No:128869-45-4
MF:C11H13NO2
MW:191.226423025131
CID:1224261
PubChem ID:589010
Update Time:2025-04-20
2,4,6-TRIMETHYL-BETA-NITROSTYRENE Chemical and Physical Properties
Names and Identifiers
-
- 2,4,6-TRIMETHYL-BETA-NITROSTYRENE
- 2,4,6-TRIMETHYL-β-NITROSTYRENE
- 2,3-DIMETHOXY-BENZAMIDINE HCL
- 2,4,6-TRIMETHYL-BETA-NITROSTYRENE, >95%
- 1,3,5-trimethyl-2-(2-nitroethenyl)benzene
- AKOS017433987
- 128869-45-4
-
- Inchi: 1S/C11H13NO2/c1-8-6-9(2)11(10(3)7-8)4-5-12(13)14/h4-7H,1-3H3
- InChI Key: AFHLPYVSGULXDW-UHFFFAOYSA-N
- SMILES: [O-][N+](C=CC1C(C)=CC(C)=CC=1C)=O
Computed Properties
- Exact Mass: 191.09500
- Monoisotopic Mass: 191.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 3.3
- Topological Polar Surface Area: 45.8Ų
Experimental Properties
- PSA: 45.82000
- LogP: 3.38240
2,4,6-TRIMETHYL-BETA-NITROSTYRENE Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
128869-45-4 (2,4,6-TRIMETHYL-BETA-NITROSTYRENE) Related Products
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